3,5-dimethyl-4-[(Z)-{6-methyl-3-oxo-4-[(2-oxo-2-phenylethyl)sulfanyl]furo[3,4-c]pyridin-1(3H)-ylidene}methyl]-1H-pyrrole-2-carbonitrile

• Molecular Formula: C24H19N3O3S
• Molecular Weight: 429.5 g/mol
• IUPAC Name: 3,5-dimethyl-4-[(Z)-(6-methyl-3-oxo-4-phenacylsulfanylfuro[3,4-c]pyridin-1-ylidene)methyl]-1H-pyrrole-2-carbonitrile
• InChI: InChI=1S/C24H19N3O3S/c1-13-9-18-21(10-17-14(2)19(11-25)27-15(17)3)30-24(29)22(18)23(26-13)31-12-20(28)16-7-5-4-6-8-16/h4-10,27H,12H2,1-3H3/b21-10-
• InChI Key: DKPVJPAJLUIXJQ-FBHDLOMBSA-N
• Isomeric SMILES: CC1=CC\2=C(C(=N1)SCC(=O)C3=CC=CC=C3)C(=O)O/C2=C\C4=C(NC(=C4C)C#N)C
• Canonical SMILES: CC1=CC2=C(C(=N1)SCC(=O)C3=CC=CC=C3)C(=O)OC2=CC4=C(NC(=C4C)C#N)C

Description

3,5-DIMETHYL-4-{[(1Z)-6-METHYL-3-OXO-4-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1H,3H-FURO[3,4-C]PYRIDIN-1-YLIDENE]METHYL}-1H-PYRROLE-2-CARBONITRILE is a complex organic compound with a unique structure that includes multiple functional groups

Preparation Methods

The synthesis of 3,5-DIMETHYL-4-{[(1Z)-6-METHYL-3-OXO-4-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1H,3H-FURO[3,4-C]PYRIDIN-1-YLIDENE]METHYL}-1H-PYRROLE-2-CARBONITRILE involves several steps, each requiring specific reaction conditions. The synthetic route typically starts with the preparation of the furo[3,4-c]pyridine core, followed by the introduction of the pyrrole and carbonitrile groups. Industrial production methods may involve optimization of reaction conditions to increase yield and purity, as well as the use of catalysts to facilitate specific steps in the synthesis.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups, such as reducing the carbonyl groups to alcohols.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

3,5-DIMETHYL-4-{[(1Z)-6-METHYL-3-OXO-4-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1H,3H-FURO[3,4-C]PYRIDIN-1-YLIDENE]METHYL}-1H-PYRROLE-2-CARBONITRILE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: The compound may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3,5-DIMETHYL-4-{[(1Z)-6-METHYL-3-OXO-4-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1H,3H-FURO[3,4-C]PYRIDIN-1-YLIDENE]METHYL}-1H-PYRROLE-2-CARBONITRILE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

When compared to similar compounds, 3,5-DIMETHYL-4-{[(1Z)-6-METHYL-3-OXO-4-[(2-OXO-2-PHENYLETHYL)SULFANYL]-1H,3H-FURO[3,4-C]PYRIDIN-1-YLIDENE]METHYL}-1H-PYRROLE-2-CARBONITRILE stands out due to its unique combination of functional groups and structural features. Similar compounds include other furo[3,4-c]pyridine derivatives and pyrrole-based molecules. The uniqueness of this compound lies in its specific arrangement of functional groups, which may confer distinct chemical and biological properties.